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Compound of Interest

Compound Name: Oxygen

Cat. No.: B1211578

For researchers, scientists, and drug development professionals, the safe handling of oxygen
—in both its gaseous and liquid states—is paramount. This guide provides essential,
immediate safety and logistical information, including operational and disposal plans, to ensure
the well-being of laboratory personnel and the integrity of research.

Oxygen, while essential for many processes, is a strong oxidizer that can vigorously accelerate
combustion.[1][2] Materials that are non-flammable in air can burn in an oxygen-enriched
environment.[1] Liquid oxygen (LOX) presents the additional hazard of extreme cold, with a
boiling point of -297°F (-183°C), which can cause severe frostbite and make materials brittle.[1]
[3] Therefore, stringent adherence to safety protocols and the use of appropriate Personal
Protective Equipment (PPE) are critical.

Essential Personal Protective Equipment (PPE)

When handling oxygen, particularly in its liquid form, a comprehensive set of PPE is required
to protect against both cryogenic burns and the increased risk of fire. A complete safety kit for
handling liquid oxygen typically includes a pair of gloves, an apron, and a face shield.[4][5][6]

Eye and Face Protection:

o Full Faceshield: A full faceshield worn over safety glasses is recommended to protect against
splashes of liquid oxygen.[1]
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o Safety Goggles: Indirect-vent, impact, and splash-resistant goggles should be worn when
working with liquid oxygen.[7]

Hand Protection:

e Cryogenic Gloves: Insulated, loose-fitting gloves are essential for handling anything that
comes into contact with liquid oxygen.[1] These gloves should be designed for easy removal
in case of a splash.[8] It is important to note that these gloves are for protection against
accidental contact and are not intended for immersion in cryogenic fluids.[9]

o Material: Gloves should be made of materials that are compatible with oxygen and maintain
their integrity at cryogenic temperatures. They are often multi-layered and may have features
like being flame-resistant and anti-static.[3]

Body Protection:

o Cryogenic Apron: A flame-resistant and static dissipative apron provides protection from
liquid oxygen splashes.[4][5]

o Clothing: Cotton clothing is recommended to prevent the buildup of static electricity.[3]
Clothing should be free of oil and grease, which can be highly flammable in the presence of
oxygen.[10] Long sleeves and trousers without cuffs are recommended to prevent liquid
oxygen from collecting in clothing.

Foot Protection:

o Safety Shoes: Safety shoes are recommended when handling cylinders.[3] Closed-toe shoes
are a minimum requirement.

Quantitative Safety Data

For quick reference, the following table summarizes key quantitative data relevant to the safe
handling of oxygen.
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Parameter Value Significance

Indicates the extreme cold
Boiling Point of Liquid Oxygen -297°F (-183°C)[1][11] hazard of liquid oxygen,

necessitating cryogenic PPE.

Atmospheres below 19.5% are
oxygen-deficient, and those

19.5% to 23.5%[6][12] above 23.5% are oxygen-
enriched, increasing fire risk.[6]
[12]

Safe Oxygen Concentration in
Air (OSHA)

Provides a baseline for
Normal Oxygen Concentration ] monitoring the work
o Approximately 20.9%[1][11] )
in Air environment for oxygen

deficiency or enrichment.

This is the maximum energy

level used to test the impact
ASTM G86 Impact Energy Up to 98 J (72 ft-Ibf)[4] o S

sensitivity of materials in liquid

and gaseous oxygen.[4]

Experimental Protocol: Material Compatibility with
Oxygen

The compatibility of materials with oxygen, especially under pressure and in liquid form, is a
critical safety consideration. The following is a summarized methodology based on the
principles of the ASTM G86: Standard Test Method for Determining Ignition Sensitivity of
Materials to Mechanical Impact in Ambient Liquid Oxygen and Pressurized Liquid and
Gaseous Oxygen Environments.[4][13] This test evaluates the relative sensitivity of materials
to mechanical impact in an oxygen environment.[4]

Objective: To determine if a material will ignite when subjected to mechanical impact while
immersed in liquid or gaseous oxygen.

Apparatus:

e An impact tester (ABMA-type) capable of delivering a controlled amount of energy.[13]
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o Atest chamber designed to hold the sample in the presence of liquid or gaseous oxygen at
the desired pressure.

o Sample cups and striker pins.
¢ Instrumentation to detect a reaction (e.g., light, sound, pressure sensors).
Procedure:

o Sample Preparation: The material to be tested is prepared in a standardized configuration
(e.g., a disk of a specific diameter and thickness).[5] The sample must be meticulously
cleaned to remove any contaminants like oils or greases.

o Test Chamber Setup: The prepared sample is placed in the sample cup at the bottom of the
test chamber.

e Introduction of Oxygen: The chamber is filled with either liquid oxygen or pressurized
gaseous oxygen to the specified test conditions.

o Impact: A plummet of a known weight is dropped from a specific height onto a striker pin that
transmits the impact energy to the sample.

o Observation: The test is observed for any evidence of a reaction, such as a flash of light, an
audible report, or a pressure spike.

o Data Analysis: The results are typically reported as the number of reactions out of a specified
number of tests at a given impact energy. A common criterion for discontinuing the test is the
occurrence of two reactions in a maximum of 60 samples or one reaction in a maximum of
20 samples at a specific energy level.[4]

Operational Plans and Procedures

A systematic approach is crucial for the safe handling of oxygen. The following workflow
outlines the key steps from preparation to disposal.
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Workflow for Safe Handling of Oxygen
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Disposal Plan

The proper disposal of PPE used when handling oxygen is a critical final step in the safety
protocol.

¢ Non-Contaminated PPE: If PPE has not been in contact with hazardous materials and is not
saturated with oxygen, it can generally be disposed of as regular waste.[14] However, it is
good practice to have a designated bin for used PPE.[14]

o Oxygen-Saturated Materials: Any materials, including PPE, that have become saturated with
oxygen should be handled with extreme caution as they can be easily ignited.[2] These
items should be moved to a well-ventilated area, away from ignition sources, and allowed to
air out until the excess oxygen has dissipated.

» Contaminated PPE: If PPE is contaminated with other hazardous substances, it must be
disposed of in accordance with federal, state, and local regulations for hazardous waste.[14]
This involves segregating the contaminated PPE into clearly labeled, leak-proof containers
and using a licensed hazardous waste management company for disposal.[14]

o Empty Oxygen Cylinders: Empty oxygen cylinders should be clearly marked as "EMPTY,"
and the valve protection cap should be replaced.[10] They should be stored separately from
full cylinders and returned to the supplier.[10] For recycling, contact your local waste
management or hazardous waste disposal facility for their specific procedures, which will
include ensuring the tank is completely empty and removing any attachments.[15] Never
dispose of oxygen cylinders in regular trash.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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